Cas no 210639-97-7 (6-ethyl-3-(1-methyl-1H-1,3-benzodiazol-2-yl)-4-oxo-4H-chromen-7-yl methanesulfonate)

• Product Name: 6-ethyl-3-(1-methyl-1H-1,3-benzodiazol-2-yl)-4-oxo-4H-chromen-7-yl methanesulfonate
• CAS No: 210639-97-7
• MF: C₂₀H₁₈N₂O₅S
• MW: 398.432323932648
• CID: 6082136
• Update Time: 2025-05-20

6-ethyl-3-(1-methyl-1H-1,3-benzodiazol-2-yl)-4-oxo-4H-chromen-7-yl methanesulfonate Chemical and Physical Properties

Names and Identifiers

• 6-ethyl-3-(1-methyl-1H-1,3-benzodiazol-2-yl)-4-oxo-4H-chromen-7-yl methanesulfonate
• 6-ethyl-3-(1-methyl-1H-benzo[d]imidazol-2-yl)-4-oxo-4H-chromen-7-yl methanesulfonate
• 4H-1-Benzopyran-4-one, 6-ethyl-3-(1-methyl-1H-benzimidazol-2-yl)-7-[(methylsulfonyl)oxy]-

• Inchi： 1S/C20H18N2O5S/c1-4-12-9-13-18(10-17(12)27-28(3,24)25)26-11-14(19(13)23)20-21-15-7-5-6-8-16(15)22(20)2/h5-11H,4H2,1-3H3
• InChI Key： NXVKKSYHHNNACZ-UHFFFAOYSA-N
• SMILES： C1OC2=CC(OS(C)(=O)=O)=C(CC)C=C2C(=O)C=1C1N(C)C2=CC=CC=C2N=1

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 626.7±65.0 °C(Predicted)
• pka: 4.63±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 6-ethyl-3-(1-methyl-1H-1,3-benzodiazol-2-yl)-4-oxo-4H-chromen-7-yl methanesulfonate

Introduction to 6-ethyl-3-(1-methyl-1H-1,3-benzodiazol-2-yl)-4-oxo-4H-chromen-7-yl methanesulfonate (CAS No. 210639-97-7) and Its Applications in Modern Chemical Biology

The compound 6-ethyl-3-(1-methyl-1H-1,3-benzodiazol-2-yl)-4-oxo-4H-chromen-7-yl methanesulfonate (CAS No. 210639-97-7) represents a significant advancement in the field of chemical biology, particularly in the development of novel pharmaceutical agents and bioactive molecules. This compound, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in modulating biological pathways and its structural similarity to known bioactive scaffolds.

At the core of this compound's structure lies a fused system comprising a chromene core and a benzodiazole moiety, which are both well-documented for their pharmacological properties. The chromene ring system, known for its role in various biological processes including antioxidant and anti-inflammatory activities, is further functionalized with an ethyl group at the 6-position. This modification enhances the compound's solubility and bioavailability, critical factors for its efficacy in biological systems.

The benzodiazole component, specifically the 1-methyl-1H-1,3-benzodiazol-2-yl substituent, introduces additional pharmacological potential. Benzodiazole derivatives are widely recognized for their anxiolytic, sedative, and muscle relaxant properties, making them valuable in treating neurological disorders. The presence of this moiety in 6-ethyl-3-(1-methyl-1H-1,3-benzodiazol-2-yl)-4-oxo-4H-chromen-7-yl methanesulfonate suggests that it may exhibit similar effects, potentially with enhanced selectivity or reduced side effects compared to traditional benzodiazole-based drugs.

The methanesulfonate ester at the 7-position of the chromene ring serves multiple purposes. Firstly, it acts as a leaving group in synthetic chemistry, facilitating further functionalization through nucleophilic substitution reactions. Secondly, it enhances the compound's water solubility, which is crucial for pharmaceutical applications where intravenous or oral administration is considered. This feature makes the compound more amenable to formulation into drug products and improves its pharmacokinetic profile.

Recent research has highlighted the importance of hybrid molecules that combine multiple pharmacophores to achieve synergistic effects. The structural features of 6-ethyl-3-(1-methyl-1H-1,3-benzodiazol-2-yl)-4-oxo-4H-chromen-7-y l methanesulfonate align well with this trend. Studies have demonstrated that chromene-benzodiazole hybrids can exhibit enhanced biological activity compared to individual scaffolds alone. For instance, such hybrids have shown promise in inhibiting enzymes involved in inflammation and oxidative stress pathways.

In particular, the chromene moiety has been extensively studied for its antioxidant properties. The 4-one group within the chromene ring can act as a hydrogen donor, neutralizing reactive oxygen species (ROS) and thereby protecting cells from oxidative damage. This property is particularly relevant in conditions such as neurodegenerative diseases where oxidative stress plays a significant role. The 6-Ethyl substitution further modulates this activity by enhancing electron delocalization within the ring system.

The benzodiazole component contributes to the compound's potential therapeutic applications by interacting with central nervous system receptors. Specifically, it may bind to GABA-A receptors, which are involved in mediating inhibitory neurotransmission. By modulating GABA-A receptor activity, this compound could potentially produce effects similar to those of benzodiazepines but with improved safety profiles. This is particularly important given the side effect profiles associated with traditional benzodiazepines such as tolerance development and dependence.

Furthermore, the methanesulfonate ester provides a site for further chemical modification. This allows researchers to explore derivatives with tailored properties by introducing different functional groups at this position. For example, replacing the methanesulfonate ester with other leaving groups could enable alternative synthetic pathways or improve metabolic stability.

From a synthetic chemistry perspective,6-Ethyl serves as an excellent handle for further derivatization due to its ability to participate in various reactions while maintaining structural integrity. Additionally,1-Methyl enhances electronic properties by contributing electron density through hyperconjugation with adjacent double bonds or aromatic systems.

The combination of these structural features makes 6-Ethyl, along with other components like Methanesulfonate, highly versatile for drug discovery efforts aimed at developing novel therapeutics targeting neurological disorders,inflammation, and oxidative stress-related conditions.